Cas no 1517000-05-3 ((3-Fluoro-5-methylphenyl)(phenyl)methanol)

• Product Name: (3-Fluoro-5-methylphenyl)(phenyl)methanol
• CAS No: 1517000-05-3
• MF: C₁₄H₁₃FO
• MW: 216.250827550888
• CID: 6793373
• PubChem ID: 79692206
• Update Time: 2025-05-22

(3-Fluoro-5-methylphenyl)(phenyl)methanol Chemical and Physical Properties

Names and Identifiers

• 1517000-05-3
• MFCD23750744
• SCHEMBL25662893
• AKOS018249344
• (3-Fluoro-5-methylphenyl)(phenyl)methanol

• Inchi： 1S/C14H13FO/c1-10-7-12(9-13(15)8-10)14(16)11-5-3-2-4-6-11/h2-9,14,16H,1H3
• InChI Key： USILUMILUFFXTK-UHFFFAOYSA-N
• SMILES： FC1C=C(C)C=C(C=1)C(C1C=CC=CC=1)O

Computed Properties

• Exact Mass: 216.095043196g/mol
• Monoisotopic Mass: 216.095043196g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 213
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 20.2Ų

Additional information on (3-Fluoro-5-methylphenyl)(phenyl)methanol

In-Depth Analysis of (3-Fluoro-5-methylphenyl)(phenyl)methanol (CAS No. 1517000-05-3): Properties, Applications, and Market Insights

(3-Fluoro-5-methylphenyl)(phenyl)methanol (CAS No. 1517000-05-3) is a fluorinated aromatic alcohol with significant potential in pharmaceutical and material science applications. This compound, characterized by its unique fluoro-methylphenyl and phenyl methanol structure, has garnered attention due to its versatile reactivity and stability under various conditions. Researchers and industries are increasingly exploring its use as a building block in organic synthesis, particularly in the development of novel drug candidates and advanced materials.

The molecular structure of (3-Fluoro-5-methylphenyl)(phenyl)methanol features a fluorine atom at the 3-position and a methyl group at the 5-position of the phenyl ring, which significantly influences its electronic and steric properties. These modifications enhance its solubility in organic solvents and improve its compatibility with various reaction conditions. The presence of the hydroxyl group further allows for derivatization, making it a valuable intermediate in multi-step synthetic routes. Recent studies highlight its role in the synthesis of biologically active molecules, particularly in the fields of oncology and neurology.

One of the most compelling applications of (3-Fluoro-5-methylphenyl)(phenyl)methanol is in the pharmaceutical industry, where it serves as a precursor for the development of small-molecule inhibitors and receptor modulators. Its fluorinated aromatic core is often incorporated into drug candidates to improve metabolic stability and bioavailability. Additionally, the compound's ability to participate in cross-coupling reactions and nucleophilic substitutions makes it a favorite among medicinal chemists. With the growing demand for targeted therapies and precision medicine, this compound is poised to play a pivotal role in next-generation drug discovery.

Beyond pharmaceuticals, (3-Fluoro-5-methylphenyl)(phenyl)methanol finds utility in material science, particularly in the synthesis of high-performance polymers and liquid crystals. Its rigid aromatic structure and polar hydroxyl group contribute to the thermal stability and mechanical strength of polymeric materials. Researchers are also investigating its potential in organic electronics, where its electron-withdrawing fluorine atom could enhance charge transport properties. As the demand for sustainable materials and green chemistry solutions rises, this compound is gaining traction as a key ingredient in eco-friendly formulations.

The market for (3-Fluoro-5-methylphenyl)(phenyl)methanol is expected to grow steadily, driven by its expanding applications in life sciences and advanced materials. Key players in the chemical industry are investing in scalable synthesis methods to meet the increasing demand. Regulatory agencies have classified this compound as safe for research and industrial use, provided standard handling protocols are followed. Its low environmental impact and high purity make it an attractive choice for manufacturers aiming to comply with stringent quality standards.

In conclusion, (3-Fluoro-5-methylphenyl)(phenyl)methanol (CAS No. 1517000-05-3) is a multifaceted compound with broad applicability across diverse sectors. Its unique chemical properties, coupled with its compatibility with modern synthetic techniques, position it as a valuable asset in both academic and industrial settings. As research continues to uncover new uses for this molecule, its significance in innovative technologies and therapeutic advancements is set to expand further.